3-Methylazepan-3-ol hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of 3-Methylazepan-3-ol hydrochloride consists of 7 carbon atoms, 16 hydrogen atoms, 1 nitrogen atom, and 1 chlorine atom. The exact structure is not provided in the search results.Physical and Chemical Properties Analysis
This compound has a molecular weight of 165.66. Additional physical and chemical properties such as density, melting point, and boiling point are not provided in the search results .Scientific Research Applications
Chemistry and Biological Activity of Benzazepines
A review by Kawase, Saito, and Motohashi (2000) on the structure-activity relationships of 3-benzazepines, which are structurally related to azepane derivatives like "3-Methylazepan-3-ol hydrochloride," reveals their cytotoxic effects on human leukemia cells and potential for DNA complex formation. This study highlights the significance of radical production by certain benzazepines in enhancing cytotoxicity, suggesting a pathway that might be relevant for the research on azepane derivatives in cancer therapy or as biological probes (Kawase, Saito, & Motohashi, 2000).
Risk Assessment of Methylchloroisothiazolinone/Methylisothiazolinone
The risk assessment for Methylchloroisothiazolinone/Methylisothiazolinone (MCI/MI) by Fewings and Menné (1999) provides a comprehensive review of its use and safety profile in various applications, including its antimicrobial efficacy. While not directly related to "this compound," this research underscores the importance of evaluating the safety and biological effects of chemical compounds used in industrial and pharmaceutical contexts (Fewings & Menné, 1999).
Synthetic Utilities of Heterocyclic Compounds
Ibrahim (2011) reviews the synthetic approaches for benzimidazoles, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines, showcasing the vast potential of heterocyclic chemistry in developing new pharmaceuticals and materials. This area of research might offer insights into the synthesis and application of "this compound" in creating new therapeutic agents or materials with unique properties (Ibrahim, 2011).
Pharmacokinetics and Drug Safety
An extensive body of research on drug pharmacokinetics and safety, including reviews on statins (Bays, 2006) and benzodiazepines (Dundee et al., 1984), emphasizes the importance of understanding the metabolic and toxicological profiles of pharmaceutical compounds. Such studies are crucial for the development and safe use of new drugs, including azepane derivatives, by providing foundational knowledge on drug interactions, side effects, and metabolic pathways (Bays, 2006; Dundee et al., 1984).
Mechanism of Action
The mechanism of action of 3-Methylazepan-3-ol hydrochloride is not specified in the search results. It is primarily used for research purposes.
Properties
IUPAC Name |
3-methylazepan-3-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO.ClH/c1-7(9)4-2-3-5-8-6-7;/h8-9H,2-6H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSTDMUGHSTUVSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCCNC1)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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